Tetrahydrozoline Hydrochloride
Tetrahydrozoline Hydrochloride
Tetrahydrozoline hydrochloride is the hydrochloride salt of tetryzoline. It is used as a nasal decongestant. It has a role as a sympathomimetic agent, a vasoconstrictor agent and a nasal decongestant. It contains a tetryzoline(1+).
Tetrahydrozoline Hydrochloride is the hydrochloride salt form of tetrahydrozoline, an imidazole derivative with sympathomimetic property. Applied locally to the eye or nose, tetrahydrozoline binds to and activates alpha-adrenergic receptors, resulting in vasoconstriction and decreased nasal and ophthalmic congestion.
TETRAHYDROZOLINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1979 and has 2 investigational indications.
Tetrahydrozoline Hydrochloride is the hydrochloride salt form of tetrahydrozoline, an imidazole derivative with sympathomimetic property. Applied locally to the eye or nose, tetrahydrozoline binds to and activates alpha-adrenergic receptors, resulting in vasoconstriction and decreased nasal and ophthalmic congestion.
TETRAHYDROZOLINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1979 and has 2 investigational indications.
Brand Name:
Vulcanchem
CAS No.:
522-48-5
VCID:
VC20751043
InChI:
InChI=1S/C13H16N2.ClH/c1-2-6-11-10(4-1)5-3-7-12(11)13-14-8-9-15-13;/h1-2,4,6,12H,3,5,7-9H2,(H,14,15);1H
SMILES:
Array
Molecular Formula:
C13H17ClN2
Molecular Weight:
236.74 g/mol
Tetrahydrozoline Hydrochloride
CAS No.: 522-48-5
Cat. No.: VC20751043
Molecular Formula: C13H17ClN2
Molecular Weight: 236.74 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetrahydrozoline hydrochloride is the hydrochloride salt of tetryzoline. It is used as a nasal decongestant. It has a role as a sympathomimetic agent, a vasoconstrictor agent and a nasal decongestant. It contains a tetryzoline(1+). Tetrahydrozoline Hydrochloride is the hydrochloride salt form of tetrahydrozoline, an imidazole derivative with sympathomimetic property. Applied locally to the eye or nose, tetrahydrozoline binds to and activates alpha-adrenergic receptors, resulting in vasoconstriction and decreased nasal and ophthalmic congestion. TETRAHYDROZOLINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1979 and has 2 investigational indications. |
|---|---|
| CAS No. | 522-48-5 |
| Molecular Formula | C13H17ClN2 |
| Molecular Weight | 236.74 g/mol |
| IUPAC Name | 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole;hydrochloride |
| Standard InChI | InChI=1S/C13H16N2.ClH/c1-2-6-11-10(4-1)5-3-7-12(11)13-14-8-9-15-13;/h1-2,4,6,12H,3,5,7-9H2,(H,14,15);1H |
| Standard InChI Key | BJORNXNYWNIWEY-UHFFFAOYSA-N |
| Canonical SMILES | C1CC(C2=CC=CC=C2C1)C3=NCCN3.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator